Cas no 100077-49-4 (2-(1,3-benzodioxol-4-yl)acetic Acid)

2-(1,3-Benzodioxol-4-yl)acetic acid is a benzo-fused heterocyclic carboxylic acid derivative, characterized by its 1,3-benzodioxole core structure. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its functional versatility, serving as a key intermediate in the synthesis of bioactive molecules. The acetic acid moiety enhances reactivity, facilitating further derivatization, while the benzodioxole ring system contributes to its stability and potential pharmacological properties. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of CNS-active compounds. The compound is typically supplied in high purity to ensure reproducibility in research and industrial processes.

2-(1,3-benzodioxol-4-yl)acetic Acid structure

100077-49-4 structure

Product Name:2-(1,3-benzodioxol-4-yl)acetic Acid

CAS No:100077-49-4

MF:C₉H₈O₄

MW:180.157423019409

MDL:MFCD18451427

CID:1124856

PubChem ID:10058110

Update Time:2025-05-27

2-(1,3-benzodioxol-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(1,3-benzodioxol-4-yl)acetic Acid
- 1,3-benzodioxol-4-ylacetic acid
- benzo[1,3]dioxol-4-ylacetic acid
- 2,3-(Methylenedioxy)phenylaceticacid
- SureCN3402977
- PubChem24306
- 2,3-methylenedioxyphenylacetic acid
- SCHEMBL3402977
- MFCD18451427
- A905860
- EN300-398725
- 2-(2H-1,3-benzodioxol-4-yl)acetic acid
- Z1262526091
- 2-(1,3-dioxaindan-4-yl)acetic acid
- AKOS022707338
- 1,3-Benzodioxole-4-acetic acid
- 2-(Benzo[d][1,3]dioxol-4-yl)acetic acid
- DTXSID80434844
- 100077-49-4
- SY347907
- DB-337883
- NXLXDCHSJLNMGU-UHFFFAOYSA-N
- 2-(Benzo[d][1,3]dioxol-4-yl)aceticacid
- MDL： MFCD18451427
- Inchi： 1S/C9H8O4/c10-8(11)4-6-2-1-3-7-9(6)13-5-12-7/h1-3H,4-5H2,(H,10,11)
- InChI Key： NXLXDCHSJLNMGU-UHFFFAOYSA-N
- SMILES： O1COC2=CC=CC(CC(=O)O)=C12

Computed Properties

Exact Mass: 180.042259g/mol
Monoisotopic Mass: 180.042259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 180.16g/mol
XLogP3: 1.2
Topological Polar Surface Area: 55.8Å²

2-(1,3-benzodioxol-4-yl)acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D634201-1g	1,3-Benzodioxole-4-acetic acid	100077-49-4	95%	1g	$1150	2024-08-03
Enamine	EN300-398725-0.05g	2-(1,3-dioxaindan-4-yl)acetic acid	100077-49-4	95%	0.05g	$254.0	2023-07-07
Enamine	EN300-398725-0.1g	2-(1,3-dioxaindan-4-yl)acetic acid	100077-49-4	95%	0.1g	$379.0	2023-07-07
Enamine	EN300-398725-0.25g	2-(1,3-dioxaindan-4-yl)acetic acid	100077-49-4	95%	0.25g	$541.0	2023-07-07
Enamine	EN300-398725-0.5g	2-(1,3-dioxaindan-4-yl)acetic acid	100077-49-4	95%	0.5g	$852.0	2023-07-07
Enamine	EN300-398725-1.0g	2-(1,3-dioxaindan-4-yl)acetic acid	100077-49-4	95%	1.0g	$1092.0	2023-07-07
Enamine	EN300-398725-2.5g	2-(1,3-dioxaindan-4-yl)acetic acid	100077-49-4	95%	2.5g	$2293.0	2023-07-07
Enamine	EN300-398725-5.0g	2-(1,3-dioxaindan-4-yl)acetic acid	100077-49-4	95%	5.0g	$4532.0	2023-07-07
Enamine	EN300-398725-10.0g	2-(1,3-dioxaindan-4-yl)acetic acid	100077-49-4	95%	10.0g	$8845.0	2023-07-07
1PlusChem	1P0094KK-50mg	2-(1,3-benzodioxol-4-yl)acetic acid	100077-49-4	95%	50mg	$365.00	2023-12-27